Cas no 22026-63-7 (2-Butanoylsulfanylethyl(trimethyl)azanium Chloride)

• Product Name: 2-Butanoylsulfanylethyl(trimethyl)azanium Chloride
• CAS No: 22026-63-7
• Molecular Formula: C₉H₂₀NOS+^.Cl-
• Molecular Weight: 225.7792
• CID: 278776
• PubChem ID: 57653929

2-Butanoylsulfanylethyl(trimethyl)azanium Chloride Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxobutyl)thio]-, chloride (1:1)
• 2-butanoylsulfanylethyl(trimethyl)azanium,chloride
• S-BUTYRYLTHIOCHOLINE CHLORIDE
• S-butyrylthiocholinechloride*crystalline
• (2-(Butyrylthio)ethyl)trimethylammonium chloride
• butyrylthiocholine chloride
• EINECS 244-731-5
• 22026-63-7
• AKOS015833148
• Ammonium, (2-mercaptoethyl)trimethyl-, chloride, butyrate
• 2-(Butanoylsulfanyl)-N,N,N-trimethylethan-1-aminium chloride
• DTXSID80944630
• NS00049802
• S-BUTYRYLTHIOCHOLINECHLORIDE
• MFCD00050241
• S-Butyrylthiocholine (chloride)
• 2-butanoylsulfanylethyl(trimethyl)azanium chloride
• B-9590
• S-Butyrylthiocholine chloride is alos known as (2-(Butyrylthio)ethyl)trimethylammonium chloride.
• SCHEMBL5450062
• 2-butanoylsulfanylethyl(trimethyl)azanium;chloride
• QYNZLUZQWOCGCH-UHFFFAOYSA-M

• MDL： MFCD00050241
• InChIKey： QYNZLUZQWOCGCH-UHFFFAOYSA-M
• Inchi： InChI=1S/C9H20NOS.ClH/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
• SMILES： CCCC(=O)SCC[N+](C)(C)C.[Cl-]

Computed Properties

• Exact Mass: 225.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 225.095
• Heavy Atom Count: 13
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• LogP: -1.24350
• PSA: 42.37000
• Boiling Point: °Cat760mmHg
• Melting Point: 163-165 C
• Flash Point: °C
• Color/Form: White crystals.
• Solubility: Soluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters